Cas no 1804433-06-4 (2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene)

• Product Name: 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene
• CAS No: 1804433-06-4
• MF: C₉H₈F₃NO₄
• MW: 251.159333229065
• CID: 4618455
• Update Time: 2025-11-06

2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8F3NO4/c1-2-16-8-6(13(14)15)4-3-5-7(8)17-9(10,11)12/h3-5H,2H2,1H3
• InChI Key： NOKQCFPFIBBDIH-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=CC(OC(F)(F)F)=C1OCC

Additional information on 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene

Introduction to 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene (CAS No. 1804433-06-4)

2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene (CAS No. 1804433-06-4) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials sciences. This compound features a benzene ring substituted with an ethoxy group, a nitro group, and a trifluoromethoxy group, which collectively impart distinct chemical and physical properties.

The ethoxy group (OCH₂CH₃) is an electron-donating substituent that can influence the reactivity and stability of the molecule. The nitro group (NO₂) is a strong electron-withdrawing group, which can significantly alter the electronic distribution around the benzene ring, making the molecule more reactive towards nucleophilic substitution reactions. The trifluoromethoxy group (OCF₃) is another electron-withdrawing substituent that further enhances the molecule's reactivity and stability.

In the context of pharmaceutical research, 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene has been explored for its potential as an intermediate in the synthesis of various drugs. The presence of multiple functional groups allows for a wide range of chemical transformations, making it a versatile starting material for drug discovery and development. Recent studies have shown that compounds derived from this benzene derivative exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A notable example of its application in drug development is its use as a precursor in the synthesis of novel anti-inflammatory agents. The nitro group can be reduced to an amino group, which can then be further modified to introduce other functional groups that enhance the drug's efficacy and selectivity. Additionally, the trifluoromethoxy group has been shown to improve the lipophilicity and metabolic stability of the resulting compounds, which are crucial factors in drug design.

In materials science, 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene has been investigated for its potential use in the development of advanced functional materials. The combination of its electronic properties and chemical reactivity makes it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The trifluoromethoxy group can enhance the electron-withdrawing capability of the molecule, which is beneficial for improving charge transport properties in these devices.

Recent advancements in synthetic methodologies have also contributed to the increased interest in 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene. Efficient and scalable synthetic routes have been developed to produce this compound with high purity and yield. These methods often involve multi-step reactions that include nitration, etherification, and fluorination processes. The ability to synthesize this compound on a large scale has opened up new possibilities for its industrial applications.

The environmental impact of 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene is another important consideration. While it is not classified as a hazardous material or controlled substance, proper handling and disposal procedures should be followed to ensure environmental safety. Research into greener synthetic methods that minimize waste and reduce energy consumption is ongoing, reflecting a growing trend towards sustainable chemistry practices.

In conclusion, 2-Ethoxy-1-nitro-3-(trifluoromethoxy)benzene (CAS No. 1804433-06-4) is a versatile compound with significant potential in pharmaceutical and materials sciences. Its unique chemical structure provides a foundation for developing novel drugs and advanced functional materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further highlighting its importance in modern scientific endeavors.